Cas no 2680878-95-7 (3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid
• CAS No: 2680878-95-7
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 5636811
• PubChem ID: 165931111
• Update Time: 2025-05-25

3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294129
• 3-{[(tert-butoxy)carbonyl](3-methylbutan-2-yl)amino}-2-methylbenzoic acid
• 2680878-95-7
• 3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid

• Inchi： 1S/C18H27NO4/c1-11(2)13(4)19(17(22)23-18(5,6)7)15-10-8-9-14(12(15)3)16(20)21/h8-11,13H,1-7H3,(H,20,21)
• InChI Key： UJRGLOWYPSNOHL-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=C(C(=O)O)C=1C)C(C)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid

CAS No. 2680878-95-7: 3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic Acid

The compound with the CAS number 2680878-95-7, known as 3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted at the 3-position with a tert-butoxy carbonyl group and a 3-methylbutan-2-yl amino group, while the 2-position bears a methyl substituent.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of novel therapeutic agents. The presence of the tert-butoxy carbonyl (Boc) group suggests that this compound may be an intermediate in peptide synthesis or a protective group used in organic synthesis to stabilize reactive intermediates during complex molecule construction.

The structural features of this compound, including its benzoic acid core and substituted amino group, make it a promising candidate for exploring biological activities such as anti-inflammatory, antioxidant, or antimicrobial properties. Researchers have increasingly focused on benzoic acid derivatives due to their versatility and ability to interact with various biological targets.

In terms of synthesis, this compound likely involves multi-step reactions, including nucleophilic substitutions, condensations, or coupling reactions to assemble its intricate structure. The use of tert-butyl groups as protecting agents is common in organic chemistry, particularly in peptide synthesis, where they are easily removed under acidic conditions to regenerate the amine functionality.

Recent advancements in green chemistry have also influenced the synthesis of such compounds, with researchers exploring more sustainable methods to reduce environmental impact. For instance, catalytic processes or biocatalysts may be employed to streamline the production of this compound while minimizing waste and energy consumption.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies can predict its solubility, stability, and interactions with biological systems, aiding in its optimization for specific applications.

In conclusion, the compound with CAS number 2680878-95-7, namely 3-{(tert-butoxy)carbonyl(3-methylbutan-2-yl)amino}-2-methylbenzoic acid, represents a valuable addition to the arsenal of organic molecules available for research and development. Its unique structure and potential biological activities make it a subject of interest for scientists across various disciplines.